Cas no 1388052-52-5 (Methyl 3-bromo-5-hydrazinylbenzoate)

• Product Name: Methyl 3-bromo-5-hydrazinylbenzoate
• CAS No: 1388052-52-5
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 4949370
• Update Time: 2025-10-31

Methyl 3-bromo-5-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-hydrazinylbenzoate

• Inchi： 1S/C8H9BrN2O2/c1-13-8(12)5-2-6(9)4-7(3-5)11-10/h2-4,11H,10H2,1H3
• InChI Key： QNQRJTSSSMLPDF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C(=O)OC)C=1)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4

Additional information on Methyl 3-bromo-5-hydrazinylbenzoate

Methyl 3-bromo-5-hydrazinylbenzoate (CAS No. 1388052-52-5): A Versatile Intermediate for Pharmaceutical and Organic Synthesis

Methyl 3-bromo-5-hydrazinylbenzoate (CAS No. 1388052-52-5) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound, characterized by its unique bromo and hydrazinyl functional groups, serves as a critical building block for the development of novel drug candidates and advanced materials. Its molecular structure, combining a benzoate ester with reactive substituents, makes it a valuable intermediate for cross-coupling reactions and heterocyclic synthesis.

In recent years, the demand for Methyl 3-bromo-5-hydrazinylbenzoate has surged due to its role in the synthesis of biologically active molecules. Researchers are particularly interested in its potential applications in cancer therapeutics and central nervous system (CNS) drug development. The compound's ability to act as a precursor for hydrazide derivatives and azole-based scaffolds aligns with the growing trend toward targeted drug design and personalized medicine.

From a synthetic chemistry perspective, CAS No. 1388052-52-5 is often utilized in palladium-catalyzed reactions, such as the Suzuki-Miyaura coupling and Buchwald-Hartwig amination. These reactions are pivotal for constructing complex aromatic systems, which are frequently encountered in agrochemicals and pharmaceutical intermediates. The compound's bromine moiety provides an excellent handle for further functionalization, while the hydrazinyl group offers opportunities for condensation reactions and cyclization strategies.

The rise of green chemistry and sustainable synthesis has also influenced the applications of Methyl 3-bromo-5-hydrazinylbenzoate. Scientists are exploring its use in catalyst-free reactions and microwave-assisted synthesis, which reduce energy consumption and waste generation. This aligns with the broader industry shift toward environmentally friendly manufacturing processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in material science. Its aromatic core and functional groups make it a candidate for designing organic semiconductors and photoactive materials. With the increasing focus on optoelectronic devices and flexible electronics, CAS No. 1388052-52-5 could play a role in next-generation technologies.

Quality control and analytical characterization of Methyl 3-bromo-5-hydrazinylbenzoate are critical for its successful application. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to ensure purity and consistency. These methods are frequently searched by quality assurance professionals and researchers working with high-value intermediates.

In summary, Methyl 3-bromo-5-hydrazinylbenzoate (CAS No. 1388052-52-5) is a multifaceted compound with broad utility in drug discovery, organic synthesis, and material science. Its unique structural features and reactivity profile make it a valuable asset for scientists tackling some of the most pressing challenges in modern chemistry and biotechnology.